![molecular formula C21H17F2N5O2 B2736920 N-(2,4-difluorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide CAS No. 895022-57-8](/img/structure/B2736920.png)
N-(2,4-difluorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
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Description
N-(2,4-difluorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H17F2N5O2 and its molecular weight is 409.397. The purity is usually 95%.
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Scientific Research Applications
Imaging and Diagnostic Applications
One of the primary applications of related compounds involves the development of selective radioligands for imaging. For example, the compound DPA-714, a 2-phenylpyrazolo[1,5-a]pyrimidineacetamide derivative, has been synthesized for use in positron emission tomography (PET) imaging. These compounds are designed to label the translocator protein (18 kDa) (TSPO), a protein associated with neuroinflammatory processes. The development and radiosynthesis of [18F]DPA-714 allow for in vivo imaging of TSPO, providing valuable insights into neuroinflammation and potential neurological disorders (Dollé et al., 2008).
Neuroinflammation and Antitumor Applications
Novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their potential to bind TSPO, serving as early biomarkers of neuroinflammatory processes. These compounds, including fluoroalkyl- and fluoroalkynyl- analogues, have shown subnanomolar affinity for TSPO, comparable to DPA-714. Radiolabeling with fluorine-18 and subsequent in vitro and in vivo evaluation highlight their potential as PET-radiotracers for neuroinflammation studies (Damont et al., 2015).
Antimicrobial Activity
Derivatives of pyrazolo[3,4-d]pyrimidin have been investigated for their antimicrobial properties. A study exploring the synthesis of new heterocycles incorporating the antipyrine moiety, including pyrazolo[1,5-a]pyrimidines, revealed that some compounds exhibit significant antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Bondock et al., 2008).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F2N5O2/c1-12-4-3-5-18(13(12)2)28-20-15(9-25-28)21(30)27(11-24-20)10-19(29)26-17-7-6-14(22)8-16(17)23/h3-9,11H,10H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJMHAVDPVGOSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=C(C=C(C=C4)F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.